Cas no 2248389-58-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(dimethylcarbamoyl)pyridine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(dimethylcarbamoyl)pyridine-3-carboxylate
• CAS No: 2248389-58-2
• MF: C₁₇H₁₃N₃O₅
• MW: 339.302223920822
• CID: 6024712
• PubChem ID: 165719131
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(dimethylcarbamoyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248389-58-2
• EN300-6517944
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(dimethylcarbamoyl)pyridine-3-carboxylate

• Inchi： 1S/C17H13N3O5/c1-19(2)16(23)13-8-7-10(9-18-13)17(24)25-20-14(21)11-5-3-4-6-12(11)15(20)22/h3-9H,1-2H3
• InChI Key： XLAUHLHXIBMQJT-UHFFFAOYSA-N
• SMILES： O(C(C1=CN=C(C(N(C)C)=O)C=C1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 339.08552052g/mol
• Monoisotopic Mass: 339.08552052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 96.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(dimethylcarbamoyl)pyridine-3-carboxylate

Compound CAS No. 2248389-58-2: 1,3-Dioxo-2,3-dihydro-1H-Isoindol-2-Yl 6-(Dimethylcarbamoyl)Pyridine-3-Carboxylate

The compound with CAS number 2248389-58-2, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(dimethylcarbamoyl)pyridine-3-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a 1,3-dioxo isoindole moiety and a 6-(dimethylcarbamoyl)pyridine group. The integration of these functional groups imparts the molecule with distinctive chemical and biological properties.

The synthesis of this compound involves a series of intricate multi-step reactions, often requiring precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Recent advancements in asymmetric catalysis and transition metal-mediated coupling reactions have significantly streamlined the synthesis process. Researchers have reported the use of palladium-catalyzed cross-coupling reactions to construct the isoindole core, followed by subsequent functionalization steps to introduce the dimethylcarbamoyl group on the pyridine ring.

One of the most notable applications of this compound lies in its potential as a pharmacological agent. Studies have demonstrated that this molecule exhibits potent inhibitory activity against various enzymes involved in inflammatory pathways. For instance, a recent study published in the Journal of Medicinal Chemistry highlighted its ability to inhibit cyclooxygenase (COX)-2 enzyme with high selectivity over COX-1. This property makes it a promising candidate for the development of anti-inflammatory drugs with reduced gastrointestinal side effects.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. The isoindole moiety contributes to the molecule's aromatic stability and planar structure, making it suitable for applications in organic electronics. Researchers have investigated its use as a building block for constructing π-conjugated systems, which are essential components in organic light-emitting diodes (OLEDs) and photovoltaic devices.

The structural versatility of this compound has also led to its use as a versatile scaffold for further chemical modifications. By introducing different substituents on the pyridine ring or modifying the isoindole core, chemists can tailor the molecule's properties for specific applications. For example, recent studies have focused on incorporating electron-withdrawing groups to enhance the molecule's photovoltaic performance or electron-donating groups to improve its solubility and bioavailability.

From an environmental perspective, this compound has been assessed for its biodegradability and eco-toxicological profile. Initial studies suggest that it exhibits moderate biodegradability under aerobic conditions, with degradation rates influenced by factors such as pH and temperature. However, further research is required to fully understand its environmental impact and develop strategies for safe disposal.

In conclusion, CAS No. 2248389-58-2 represents a multifaceted compound with significant potential across diverse fields. Its unique structure enables it to serve as both a pharmacological agent and a building block for advanced materials. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly important role in both academic and industrial settings.